1-Bromo-2,4-dinitrobenzene-d3
Overview
Description
1-Bromo-2,4-dinitrobenzene-d3 has been used in the preparation of 2,4-dinitrophenol via treatment with KO2-crown ether complex in benzene . It is used as a substrate in protein determination and glutathione S-transferase (GST) assay of chicken and rat prostaglandin D2 synthase (PGDS) .
Synthesis Analysis
1-Bromo-2,4-dinitrobenzene-d3 can be synthesized by the bromination of 2,4-dinitrotoluene-d3 using a mixture of bromine and acetic acid. The product is purified by recrystallization from acetone or ethanol and characterized by various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).Molecular Structure Analysis
The molecular formula of 1-Bromo-2,4-dinitrobenzene-d3 is C6D3BrN2O4 and it has a molecular weight of 275.06 g/mol. The structure is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
1-Bromo-2,4-dinitrobenzene-d3 is reactive towards reducing agents such as Sn/HCl and H2/Pd to form 2,4-diaminobromobenzene .Physical And Chemical Properties Analysis
1-Bromo-2,4-dinitrobenzene-d3 is a solid with a melting point of 71-73 °C (lit.) . It has a mass shift of M+3 .Scientific Research Applications
Synthesis of 1-Bromo-2,4-dinitrobenzene
1-Bromo-2,4-dinitrobenzene is synthesized from bromobenzene through a nitration process in water, achieving a high yield of 94.8% and product purity exceeding 99.0%. The structure of this compound is confirmed using IR and NMR spectrometry, indicating its significance as an intermediate for medicinal and pharmaceutical agents, organic dyes, and organic electroluminescent materials (Jiaming Xuan et al., 2010).
Electrochemical Studies
Electrochemical behavior of halodinitrobenzene compounds, including 1-Bromo-2,4-dinitrobenzene, is explored in DMF. The study shows differential reactivity and mechanism based on the halogen involved. For 1-Br-2,4-dinitrobenzene, radical anions undergo dimerization post-cleavage, enabling selective synthesis of 2,2′,4,4′-tetranitrobiphenyl with good efficiency. This alternative electrochemical oxidation offers a novel pathway for producing hard-to-obtain products (I. Gallardo et al., 2000).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-bromo-2,3,5-trideuterio-4,6-dinitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrN2O4/c7-5-2-1-4(8(10)11)3-6(5)9(12)13/h1-3H/i1D,2D,3D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBOPJYORIDJAFE-CBYSEHNBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[N+](=O)[O-])[2H])[N+](=O)[O-])Br)[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50746002 |
Source
|
| Record name | 1-Bromo-2,4-dinitro(~2~H_3_)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50746002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2,4-dinitrobenzene-d3 | |
CAS RN |
1313734-81-4 |
Source
|
| Record name | 1-Bromo-2,4-dinitro(~2~H_3_)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50746002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1313734-81-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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